Cas no 185796-58-1 (5H,6H,7H,8H-imidazo[1,2-a]pyridin-6-amine)

• Product Name: 5H,6H,7H,8H-imidazo[1,2-a]pyridin-6-amine
• CAS No: 185796-58-1
• MF: C₇H₁₁N₃
• MW: 137.182340860367
• MDL: MFCD11655118
• CID: 114626
• PubChem ID: 43370279
• Update Time: 2025-10-21

5H,6H,7H,8H-imidazo[1,2-a]pyridin-6-amine Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridin-6-amine,5,6,7,8-tetrahydro-
• 5,6,7,8-Tetrahydroimidazo[1,2-a]pyridin-6-amine
• 6-AMino-5,6,7,8-tetrahydroiMidazo[1,2-a] pyridin
• Imidazo[1,2-a]pyridin-6-amine, 5,6,7,8-tetrahydro- (9CI)
• 5H,6H,7H,8H-imidazo[1,2-a]pyridin-6-amine
• P17912
• AKOS009390411
• CS-0102362
• EN300-57278
• Z406361508
• CHEMBL4551520
• 185796-58-1
• SB12706
• MFCD11655118
• 6-Amino-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine
• BS-13271
• SCHEMBL20783320
• SY183286
• DB-350361

• MDL： MFCD11655118
• Inchi： 1S/C7H11N3/c8-6-1-2-7-9-3-4-10(7)5-6/h3-4,6H,1-2,5,8H2
• InChI Key： DMGFKLHPPROGNY-UHFFFAOYSA-N
• SMILES： N12C=CN=C1CCC(C2)N

Computed Properties

• Exact Mass: 137.09543
• Monoisotopic Mass: 137.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8A^2
• XLogP3: -0.5

Experimental Properties

• PSA: 43.84

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 5H,6H,7H,8H-imidazo[1,2-a]pyridin-6-amine

Comprehensive Overview of 5H,6H,7H,8H-imidazo[1,2-a]pyridin-6-amine (CAS No. 185796-58-1): Properties, Applications, and Research Insights

The compound 5H,6H,7H,8H-imidazo[1,2-a]pyridin-6-amine (CAS No. 185796-58-1) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential biological activities. This imidazo[1,2-a]pyridine derivative is characterized by a fused bicyclic system, combining an imidazole ring with a pyridine scaffold, which is often associated with diverse pharmacological properties. Researchers are particularly interested in its amine functional group, as it provides a versatile handle for further chemical modifications and drug design.

In recent years, the scientific community has shown growing interest in imidazo[1,2-a]pyridine derivatives like 5H,6H,7H,8H-imidazo[1,2-a]pyridin-6-amine, as evidenced by increasing publications and patent filings. This surge aligns with current trends in drug discovery focusing on nitrogen-containing heterocycles, which are known for their excellent bioavailability and target-binding capabilities. The compound's molecular framework makes it particularly relevant to studies investigating CNS-targeting agents, kinase inhibitors, and GPCR modulators - all hot topics in modern medicinal chemistry.

The synthesis of CAS 185796-58-1 typically involves multi-step organic transformations, with researchers exploring various green chemistry approaches to improve yield and sustainability. Recent methodological advancements have focused on catalytic amination strategies and microwave-assisted synthesis, addressing the pharmaceutical industry's demand for more efficient production processes. These developments respond to frequent search queries about imidazo[1,2-a]pyridine synthesis optimization and amine functionalization techniques in chemical databases.

From a pharmacological perspective, the 5H,6H,7H,8H-imidazo[1,2-a]pyridin-6-amine scaffold demonstrates interesting structure-activity relationships (SAR) that make it valuable for lead compound development. Computational chemistry studies utilizing molecular docking and QSAR modeling have predicted favorable interactions with various biological targets, particularly those involved in neurotransmitter regulation and cell signaling pathways. These findings address common researcher inquiries about small molecule drug candidates and central nervous system therapeutics.

Analytical characterization of 185796-58-1 employs advanced techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography, with particular emphasis on confirming the stereochemistry of the saturated ring system. The compound's physicochemical properties - such as solubility, logP, and pKa - have been extensively studied to support its potential pharmaceutical applications, responding to frequent searches about drug-like properties prediction and medicinal chemistry optimization.

In material science applications, derivatives of imidazo[1,2-a]pyridin-6-amine have shown promise as organic semiconductors and photocatalysts, aligning with current interests in sustainable energy materials. The compound's electronic properties and potential for molecular engineering make it relevant to discussions about next-generation optoelectronic materials, a topic frequently searched in conjunction with heterocyclic compounds.

Safety and regulatory aspects of 5H,6H,7H,8H-imidazo[1,2-a]pyridin-6-amine have been evaluated through standard in vitro toxicity assays and metabolic stability studies, with data suggesting favorable profiles for further development. These findings address common concerns in preclinical research and drug safety assessment, which are among the top-searched topics in pharmaceutical development forums.

The commercial availability of CAS 185796-58-1 through specialty chemical suppliers has facilitated its adoption in various research programs. Current market trends indicate growing demand for this building block in combinatorial chemistry and high-throughput screening applications, reflecting the broader industry shift toward fragment-based drug discovery approaches.

Future research directions for imidazo[1,2-a]pyridin-6-amine derivatives may explore their potential in targeted drug delivery systems and theranostic applications, areas that combine therapeutic and diagnostic capabilities. These developments would address emerging search trends related to precision medicine and personalized therapeutics, positioning this compound class at the forefront of contemporary biomedical research.